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Compound of Interest

Compound Name: 2,3,4-Trifluorobenzaldehyde oxime

Cat. No.: B12090781

Get Quote

Executive Summary
Compound: 2,3,4-Trifluorobenzaldehyde oxime CAS: 132123-54-7 (Generic/Isomer

nonspecific) Molecular Formula:

Molecular Weight: 175.11 g/mol

This technical guide provides a comprehensive analysis of the spectroscopic signatures (NMR,

IR, MS) of 2,3,4-trifluorobenzaldehyde oxime. As a critical intermediate in the synthesis of

fluorinated pharmaceuticals and agrochemicals (specifically fluxapyroxad and related

carboxamides), accurate structural validation of this compound is essential. This document

details the synthesis-dependent impurity profile, isomeric considerations (E/Z), and the specific

coupling patterns arising from the 2,3,4-trifluoro substitution motif.

Synthesis & Sample Preparation
To understand the spectra, one must understand the sample history. The oxime is typically

generated via the condensation of 2,3,4-trifluorobenzaldehyde with hydroxylamine

hydrochloride.
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Reaction Pathway
The reaction proceeds through a nucleophilic attack of hydroxylamine on the aldehyde

carbonyl.

2,3,4-Trifluorobenzaldehyde
(Starting Material)

Tetrahedral
Intermediate

 Nucleophilic Attack

NH2OH·HCl + Base
(NaOH/Na2CO3)

2,3,4-Trifluorobenzaldehyde
oxime (E/Z Mixture)

 -H2O (Elimination)

Click to download full resolution via product page

Figure 1: Condensation pathway for oxime synthesis.

Isomeric Considerations (E vs. Z)
Oximes exist as geometrical isomers.

E-isomer (Anti): The -OH group is trans to the aromatic ring. This is thermodynamically

favored and typically constitutes >90% of the product.

Z-isomer (Syn): The -OH group is cis to the aromatic ring.

Impact on Spectroscopy: In

H NMR, the aldehydic proton (

) of the E-isomer typically resonates upfield relative to the Z-isomer due to anisotropic
shielding effects.

Mass Spectrometry (MS) Analysis
Mass spectrometry provides the primary confirmation of molecular weight and fragmentation

fingerprints.[1]

Ionization Mode: Electron Impact (EI, 70 eV)
Molecular Ion (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b12090781/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-characterization-of-2-3-4-trifluorobenzaldehyde-oxime
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Mass_Spectrometry_Fragmentation_Analysis_of_3_Iodo_4_5_dimethoxybenzaldehyde_Oxime.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12090781?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


): m/z 175 (Distinct, usually medium intensity).

Base Peak: Often m/z 158 or 157 (Loss of OH or

).

Fragmentation Logic
The fragmentation follows standard benzaldoxime pathways, modified by the stability of the

fluorinated ring.

m/z Fragment Assignment Mechanism

175
Molecular Ion (Stable aromatic

system).

158
Cleavage of N-O bond

(Characteristic of oximes).

148

Loss of HCN via

rearrangement (Common in N-

heterocycles).

131
Phenyl cation equivalent (Loss

of CH=NOH).

112
Loss of F from the phenyl ring

cation.

Analyst Note: The presence of a peak at m/z 159 (M-16) suggests the presence of the nitrile

oxide intermediate or deoxygenation, often an artifact of high inlet temperatures.

Infrared Spectroscopy (FT-IR)
IR is the rapid "fingerprint" method to confirm the conversion of
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to

.

Diagnostic Bands

Functional Group

Wavenumber
(ngcontent-ng-
c1989010908=""
_nghost-ng-
c2193002942=""
class="inline ng-
star-inserted">

)

Intensity Description

O-H Stretch 3200 – 3400 Broad, Med
Hydrogen-bonded

oxime hydroxyl.

C=N Stretch 1630 – 1650 Medium

Diagnostic for oxime

formation (Aldehyde

C=O at ~1700

disappears).[2][3][4][5]

[6]

N-O Stretch 930 – 960 Medium
Characteristic single

bond vibration.

Ar-F Stretch 1000 – 1250 Strong
Multiple bands due to

C-F vibrations.

C=C Aromatic 1450 – 1600 Variable
Ring skeletal

vibrations.

Nuclear Magnetic Resonance (NMR)
This is the definitive tool for structural elucidation.[1] The 2,3,4-trifluoro substitution pattern

creates a complex coupling network.

F NMR (The "Fingerprint")
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Fluorine NMR is the most robust method for purity assay because typical organic impurities

(solvents, non-fluorinated starting materials) are invisible.

Reference:ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-

inserted">

(

0.0 ppm) or

(

-164.9 ppm).

Pattern: Three distinct signals in the aromatic region.[4][7]

Assignment
Approx. Shift (

ppm)*
Multiplicity Coupling Logic

F-3 -130 to -140 Triplet of Doublets (td)

Coupled to F-2 and F-

4 (

Hz).

F-4 -140 to -150 Multiplet

Coupled to F-3 (

) and H-5 (

).

F-2 -115 to -125 Multiplet

Coupled to F-3 (

) and H-6 (

).

*Note: Shifts are solvent-dependent (DMSO-

vs

).
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H NMR Analysis
The proton spectrum is dominated by the aldehydic proton and the two remaining aromatic

protons (H-5 and H-6).

Solvent: DMSO-

(Recommended to observe the OH proton).

Proton (ppm) Multiplicity Interpretation

OH 11.5 – 12.0 Singlet (Broad)

Exchangeable with

. Disappears upon

shake.

CH=N 8.1 – 8.4
Singlet (or fine

doublet)

The oxime methine

proton. E-isomer is

usually downfield of Z.

H-6 7.4 – 7.8 Multiplet

Ortho to the oxime

group. Splits due to F-

2, F-4, and H-5.

H-5 7.1 – 7.4 Multiplet

Meta to the oxime

group. Large

coupling to F-4.

C NMR (Proton Decoupled)
The carbon spectrum will show large C-F coupling constants (

Hz).

C=N:

145 ppm (Singlet or weak coupling).

C-F Carbons (C2, C3, C4): 140–155 ppm (Doublets of doublets/multiplets).
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C-H Carbons (C5, C6): 110–125 ppm.

Structural Elucidation Workflow
The following diagram illustrates the logic flow for confirming the structure using the data

above.
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Unknown Fluorinated
Solid

IR Spectrum:
Is C=O (1700) absent?
Is C=N (1640) present?

1H NMR (DMSO-d6):
Check Aldehyde H (8.2 ppm)

Check OH (11.5 ppm)

 Functional Group OK

19F NMR:
Are there 3 signals?

Check Integration 1:1:1

 Proton Count OK

Isomer Check:
Single set of peaks = Pure E

Dual sets = E/Z Mixture

 Pattern OK

CONFIRMED:
2,3,4-Trifluorobenzaldehyde oxime
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Figure 2: Step-by-step structural validation logic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12090781/docs#technical-guide-spectroscopic-
characterization-of-2-3-4-trifluorobenzaldehyde-oxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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